Cas no 1184918-12-4 (4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid)

• Product Name: 4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• CAS No: 1184918-12-4
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 2615813
• PubChem ID: 42609109
• Update Time: 2025-04-21

4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• 4-chloro-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• DTXSID10654912
• 4-Chloro-7-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• AKOS015916956
• 7h-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid,4-chloro-7-(1-methylethyl)-
• 1184918-12-4

• Inchi： 1S/C10H10ClN3O2/c1-5(2)14-3-6(10(15)16)7-8(11)12-4-13-9(7)14/h3-5H,1-2H3,(H,15,16)
• InChI Key： CNIXTIJPWLXRTI-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C(=O)O)=CN(C2=NC=N1)C(C)C

Computed Properties

• Exact Mass: 239.0461543Da
• Monoisotopic Mass: 239.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų